5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)decan-3-one;pyridine-3-carboxylic acid

• Molecular Formula: C23H31NO6
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)decan-3-one;pyridine-3-carboxylic acid
• InChI: InChI=1S/C17H26O4.C6H5NO2/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2;8-6(9)5-2-1-3-7-4-5/h8,10-11,14,18,20H,3-7,9,12H2,1-2H3;1-4H,(H,8,9)
• InChI Key: XYJCAGNDNFFZQY-UHFFFAOYSA-N
• SMILES: CCCCCC(CC(=O)CCC1=CC(=C(C=C1)O)OC)O.C1=CC(=CN=C1)C(=O)O

Description

Zingiber officinale is the common cooking ginger, an herbaceous perennial with upright stems and narrow medium green leaves arranged in two ranks on each stem. Ginger grows from an aromatic tuberlike rhizome (underground stem) which is warty and branched. Ginger root is widely used around the world as a spice or food additive. It has been used in Asia for thousands of years for relief from arthritis, rheumatism, sprains, muscular aches and pains, catarrh, congestion, coughs, sinusitis, sore throats, diarrhea, colic, cramps, indigestion, loss of appetite, motion sickness, fever, flu, chills, and infectious disease.

Scientific Research Applications

Phosphonic Acid Applications

Phosphonic acid derivatives, structurally related to the compounds due to their functional group complexity and bioactive properties, are utilized across various research fields. They are noted for their roles in drug development, bone targeting, material functionalization, and as phosphoantigens. The wide application spectrum underscores the importance of such compounds in advancing scientific knowledge and technological innovations (Sevrain et al., 2017).

Antioxidant Properties of Hydroxycinnamic Acids

Hydroxycinnamic acids (HCAs), with a focus on their antioxidant capabilities, reveal the importance of structural modifications to enhance biological activity. These modifications can lead to the development of more potent antioxidant molecules, illustrating how chemical structure impacts therapeutic potential. Such insights are critical for the design of novel compounds with improved efficacy in managing oxidative stress-related conditions (Razzaghi-Asl et al., 2013).

Biomass Conversion to Value-Added Chemicals

The transformation of plant biomass into furan derivatives, highlighting the role of 5-Hydroxymethylfurfural (HMF) as a platform chemical, demonstrates the potential of organic compounds in sustainable material production. This process opens avenues for replacing non-renewable hydrocarbons with biomass-derived chemicals, indicating the broader implications of such compounds in green chemistry and sustainable development (Chernyshev et al., 2017).

Hydroxycoumarins in Biology and Chemistry

The diverse applications of 3-hydroxycoumarin, from its synthesis methods to its use in generating various heterocyclic compounds, underscore the versatility of chemically complex molecules. These applications span genetics, pharmacology, and microbiology, showcasing the compound's significance in both fundamental research and practical applications (Yoda, 2020).